Cas no 2578-88-3 (1,3-Pentanedione,1-phenyl-)

• Product Name: 1,3-Pentanedione,1-phenyl-
• CAS No: 2578-88-3
• MF: C₁₀H₂₀N₂O₂
• MW: 200.278002738953
• CID: 262778
• PubChem ID: 217390
• Update Time: 2025-04-19

1,3-Pentanedione,1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Pentanedione,1-phenyl-
• Propanal, 3,3'-(1,4-butanediyldiimino)bis-
• 3-[4-(3-oxopropylamino)butylamino]propanal
• N,N'-Bis(3-propanal)-1,4-diaminobutane
• EMC92B9AVC
• Spermine dialdehyde
• CHEBI:172441
• N,N'-Bis(3-propionaldehyde)-1,4-diaminobutane
• AlSA
• 3-(4-(3-Oxidanylidenepropylamino)butylamino)propanal
• 3,3'-(1,4-Butanediyldiimino)bis[propanal]
• Spermic dialdehyde
• 4,9-diaza-dodecan-1,12 dialdehyde
• 3-({4-[(3-OXOPROPYL)AMINO]BUTYL}AMINO)PROPANAL
• 2578-88-3
• CHEMBL2261440
• BPADB
• DTXSID50180447

• Inchi： 1S/C10H20N2O2/c13-9-3-7-11-5-1-2-6-12-8-4-10-14/h9-12H,1-8H2
• InChI Key： WPBJCXUUUSDQJO-UHFFFAOYSA-N
• SMILES： O=CCCNCCCCNCCC=O

Computed Properties

• Exact Mass: 200.1526
• Monoisotopic Mass: 200.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 11
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• Density: 0.972
• Boiling Point: 340.2°Cat760mmHg
• Flash Point: 131.9°C
• Refractive Index: 1.455
• PSA: 58.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes